Cas no 918-09-2 (Pentane, 3-chloro-2,2,3-trimethyl-)

• Product Name: Pentane, 3-chloro-2,2,3-trimethyl-
• CAS No: 918-09-2
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 780135
• PubChem ID: 54060433
• Update Time: 2025-04-19

Pentane, 3-chloro-2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-chloro-2,2,3-trimethyl-
• 3-chloro-2,2,3-trimethylpentane
• DTXSID40708750
• 918-09-2
• SCHEMBL10497054

• Inchi： 1S/C8H17Cl/c1-6-8(5,9)7(2,3)4/h6H2,1-5H3
• InChI Key： YUBAGQLZRJFSIZ-UHFFFAOYSA-N
• SMILES： ClC(C)(CC)C(C)(C)C

Computed Properties

• Exact Mass: 148.102
• Monoisotopic Mass: 148.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.7

Experimental Properties

• Density: 0.864
• Boiling Point: 148.48°C at 760 mmHg
• Flash Point: 38.318°C
• Refractive Index: 1.424